Cas no 27784-76-5 (Tert-Butyl diethylphosphonoacetate)

• Product Name: Tert-Butyl diethylphosphonoacetate
• CAS No: 27784-76-5
• MF: C₁₀H₂₁O₅P
• MW: 252.24450469017
• MDL: MFCD00075414
• CID: 53216
• PubChem ID: 2773685
• Update Time: 2025-07-30

Tert-Butyl diethylphosphonoacetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(diethoxyphosphoryl)acetate
• Diethylphosphonoacetic acid tert butyl ester
• Diethyl(2-tert-butoxycarbonylmethyl)phosphonate
• tert-Butyl diethylphosphonoacetate
• t-Butyl Diethyl Phosphonoacetate
• tert-Butyl 2-(diethylphosphono)acetate
• tert-butyl 2-diethoxyphosphorylacetate
• (Diethoxyphosphinyl)acetic acid 1,1-dimethylethyl ester
• Diethyl (Boc-methyl)phosphonate
• Diethyl (tert-Butoxycarbonylmethyl)phosphonate
• Diethyl tert-butoxycarbonylmethanephosphonate
• Diethylphosphonoacetic Acid tert-Butyl Ester
• tert-Butyl (diethoxyphosphinyl)acetate
• Diethyl (2-tert-butoxycarbonylmethyl)phosphonate
• (Diethoxy-phosphoryl)-acetic acid tert-butyl ester
• t-butyl diethylphosphonoacetate
• tert-butyl (diethoxyphosphoryl)acetate
• Acetic acid, (diethoxyphosphinyl)-, 1,1-dimethylethyl ester
• DIETHYL (PHOSPHONOACETIC ACID TERT-BUTYL ESTER)
• t-
• Tert-butyl diehylphosphonoacetate
• SY005984
• t-butyldiethylphosphonoacetate
• NS00123721
• SCHEMBL234057
• J-524780
• MFCD00075414
• DS-2306
• tert-Butyl (diethoxyphosphinyl)acetate,
• FT-0647778
• AB02873
• tert-butyl 2-(diethyl phosphono)acetate
• tert-butyl(diethoxyphosphoryl)acetate
• DTXSID40378639
• 27784-76-5
• AMY11206
• tert-Butyl diethylphosphonoacetate, 95%
• B2814
• NFEGNISFSSLEGU-UHFFFAOYSA-N
• A819192
• BCP24438
• ACETIC ACID, 2-(DIETHOXYPHOSPHINYL)-, 1,1-DIMETHYLETHYL ESTER
• AKOS015915427
• J-016883
• HY-W002322
• t-butyl (diethoxyphosphoryl)acetate
• tert-butyl diethoxyphosphorylacetate
• CS-W002322
• C10H21O5P
• tert-butyl2-(diethoxyphosphoryl)acetate
• EN300-140859
• ert-Butyl diethylphosphonoacetate
• DB-009812
• tert-butyldiethylphosphonoacetate
• Tert-Butyl diethylphosphonoacetate

• MDL： MFCD00075414
• Inchi： 1S/C10H21O5P/c1-6-13-16(12,14-7-2)8-9(11)15-10(3,4)5/h6-8H2,1-5H3
• InChI Key： NFEGNISFSSLEGU-UHFFFAOYSA-N
• SMILES： P(CC(=O)OC(C)(C)C)(=O)(OCC)OCC
• BRN： 2050126

Computed Properties

• Exact Mass: 252.11300
• Monoisotopic Mass: 252.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 61.8

Experimental Properties

• Color/Form: Liquid
• Density: 1.074 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 152°C/12mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.431(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 71.64000
• LogP: 2.59420
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined

Tert-Butyl diethylphosphonoacetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/38: irritating to eyes and skin.
• Safety Instruction： S26-S36
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates